Cas no 1185311-69-6 (3-Trifluoromethyl-5-(methyl-d3)-bromobenzene)
1185311-69-6 structure
Product Name:3-Trifluoromethyl-5-(methyl-d3)-bromobenzene
3-Trifluoromethyl-5-(methyl-d3)-bromobenzene Chemical and Physical Properties
Names and Identifiers
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- 3-Trifluoromethyl-5-(methyl-d3)-bromobenzene
- F92388
- 1185311-69-6
- AKOS015944789
-
- Inchi: 1S/C8H6BrF3/c1-5-2-6(8(10,11)12)4-7(9)3-5/h2-4H,1H3/i1D3
- InChI Key: ZDAIYLXHTGIUGY-FIBGUPNXSA-N
- SMILES: C1(Br)=CC(C([2H])([2H])[2H])=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 240.97933g/mol
- Monoisotopic Mass: 240.97933g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 0Ų
3-Trifluoromethyl-5-(methyl-d3)-bromobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T889499-5mg |
3-Trifluoromethyl-5-(methyl-d3)-bromobenzene |
1185311-69-6 | 95% | 5mg |
¥1,688.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T889499-25mg |
3-Trifluoromethyl-5-(methyl-d3)-bromobenzene |
1185311-69-6 | 95% | 25mg |
¥4,968.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T889499-100mg |
3-Trifluoromethyl-5-(methyl-d3)-bromobenzene |
1185311-69-6 | 95% | 100mg |
¥12,838.00 | 2022-08-31 |
3-Trifluoromethyl-5-(methyl-d3)-bromobenzene Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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